Cas no 1806342-54-0 (1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one
• CAS No: 1806342-54-0
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4978097
• Update Time: 2025-06-15

1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-7(14)10(13)9-5-3-4-8(6-12)11(9)15-2/h3-5,10H,6H2,1-2H3
• InChI Key： CZOCJJYCRNXAMP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CBr)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806342-54-0)

The compound 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806342-54-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromomethyl group and a methoxyphenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel bioactive molecules and its utility in cross-coupling reactions.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one has surged, driven by advancements in drug discovery and material science. This compound's ability to act as a building block for more complex structures aligns with the growing trend of green chemistry and sustainable synthesis. Users searching for "CAS 1806342-54-0" or "brominated ketone derivatives" often seek information on its synthesis, properties, and applications, reflecting its relevance in modern research.

The molecular framework of 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one includes a propan-2-one backbone, which is pivotal for its reactivity. This feature enables it to participate in various nucleophilic substitution reactions, making it a versatile reagent in organic synthesis. Additionally, the presence of a methoxy group enhances its solubility in polar solvents, a property highly valued in laboratory settings. These characteristics are frequently discussed in forums and publications focused on organic synthesis optimization and reaction mechanisms.

Another area of interest is the compound's potential role in medicinal chemistry. Researchers exploring "brominated phenyl ketones" or "CAS 1806342-54-0 applications" often investigate its use in designing enzyme inhibitors or antimicrobial agents. The bromomethyl group, in particular, is known for its ability to introduce reactive sites into molecules, facilitating further functionalization. This aligns with the broader scientific community's focus on targeted drug delivery and precision medicine.

From a commercial perspective, 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its storage and handling require attention to stability, as highlighted in queries about "brominated compound stability" and "safe handling of reactive intermediates." Proper storage conditions, such as protection from light and moisture, are essential to maintain its integrity.

In summary, 1-Bromo-1-(3-(bromomethyl)-2-methoxyphenyl)propan-2-one (CAS No. 1806342-54-0) stands out as a multifaceted compound with broad applicability in synthetic and medicinal chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemical processes and innovative therapeutic development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advanced chemical research.